Cas no 2642-45-7 (5'-Thymidylic acid, thymidylyl-(5'-3')-)

• Product Name: 5'-Thymidylic acid, thymidylyl-(5'-3')-
• CAS No: 2642-45-7
• MF: C₂₀H₂₈N₄O₁₅P₂
• MW: 626.401647567749
• CID: 259363
• Update Time: 2023-08-03

5'-Thymidylic acid, thymidylyl-(5'-3')- Chemical and Physical Properties

Names and Identifiers

• [(2R,3S,5R)-3-hydroxy-5-(5-methyl-2,4-dioxopyrimidin-1-yl)oxolan-2-yl]methyl [(2R,3S,5R)-5-(5-methyl-2,4-dioxopyrimidin-1-yl)-2-(phosphonooxymethyl)oxolan-3-yl] hydrogen phosphate
• 5')- (7CI,8CI)
• d(PT)2
• Dithymidylic acid
• pTpT
• Thymidine 3',5'-diphosphate, 3',5'''-ester with thymidine (6CI)
• 5'-Thymidylic acid, thymidylyl-(5'-3')-
• Thymidylyl-(5'-3')-5'-thymidylic acid
• 5'-phosphothymidylyl(3'-5')thymidine
• 3'-O-(5'-Thymidylyl)-5'-thymidylic acid

• Inchi： 1S/C20H28N4O15P2/c1-9-5-23(19(28)21-17(9)26)15-3-11(25)13(37-15)7-36-41(33,34)39-12-4-16(38-14(12)8-35-40(30,31)32)24-6-10(2)18(27)22-20(24)29/h5-6,11-16,25H,3-4,7-8H2,1-2H3,(H,33,34)(H,21,26,28)(H,22,27,29)(H2,30,31,32)/t11-,12-,13+,14+,15+,16+/m0/s1
• InChI Key： MMXKIWIWQPKTIK-KPRKPIBOSA-N
• SMILES： P(=O)(O)(OC[C@@H]1[C@H](C[C@H](N2C(NC(C(C)=C2)=O)=O)O1)O)O[C@H]1C[C@H](N2C(NC(C(C)=C2)=O)=O)O[C@@H]1COP(=O)(O)O

Computed Properties

• Exact Mass: 486.062662
• Monoisotopic Mass: 486.062662
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 6
• Hydrogen Bond Acceptor Count: 15
• Heavy Atom Count: 41
• Rotatable Bond Count: 10
• Complexity: 1270
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 2
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 260

Experimental Properties

• PSA: 291.07000
• LogP: -0.92440